Ethyl 4-chlorothieno[2,3-B]pyridine-5-carboxylate
Overview
Description
Ethyl 4-chlorothieno[2,3-b]pyridine-5-carboxylate is a chemical compound with the CAS Number: 59713-58-5 . It has a molecular weight of 241.7 and a linear formula of C10H8ClNO2S .
Synthesis Analysis
The synthesis of similar compounds like pyrazolo[3,4-b]pyridine-5-carboxylate involves a new pathway from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H as the catalyst . This method provided the desired products with moderate to good yields .Molecular Structure Analysis
The molecular structure of Ethyl 4-chlorothieno[2,3-b]pyridine-5-carboxylate is represented by the linear formula C10H8ClNO2S . The average mass is 241.694 Da and the monoisotopic mass is 240.996429 Da .Physical And Chemical Properties Analysis
Ethyl 4-chlorothieno[2,3-b]pyridine-5-carboxylate is a solid at room temperature . It should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Synthesis of Tetrahydropyridines
In a study, Ethyl 2-methyl-2,3-butadienoate, a related compound, was used in [4 + 2] annulation with N-tosylimines to produce ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates. These compounds are crucial in synthesizing highly functionalized tetrahydropyridines, which have various applications in chemical research (Zhu, Lan, & Kwon, 2003).
Conversion into Polyazanaphthalenes
Ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates can be converted into diverse compounds like 1,6-diazanaphthalene, pyrano-[2,3-c]pyrazole, and pyrano[2,3-b]pyridine derivatives. This conversion is significant in synthesizing complex heterocyclic compounds for various applications (Harb, Hesien, Metwally, & Elnagdi, 1989).
Development of Antibacterial Agents
A series of 4,7-dihydro-4-oxo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acids, derived from a similar compound, was synthesized and showed antibacterial activity in vitro. This application is crucial for developing new antibacterial agents (Toja, Kettenring, Goldstein, & Tarzia, 1986).
Antihypertensive Activity
Ethyl 5-methyl-6-cyano-7-substituted-2-oxo-2H-pyrano[2, 3-b]pyridine-3-carboxylates were prepared starting from 2, 6-dihyroxy-3-cyano-4-methyl pyridine. These compounds are expected to exhibit antihypertensive activity, showcasing its potential in medical applications (Kumar & Mashelker, 2006).
Synthesis of Formylated Chlorothieno[2,3-b]pyridine Derivatives
A study focused on synthesizing formylated chlorothieno[2,3-b]pyridine derivatives, which are essential intermediates for various chemical syntheses (Abdelwahab, Hanna, & Kirsch, 2017).
Antiviral Activity
Ethyl 4-(phenylamino)thieno[2,3-b]pyridine-5-carboxylates exhibited inhibitory activity against herpes simplex virus type 1 (HSV-1). This discovery is significant in the field of antiviral drug development (Bernardino, Pinheiro, Ferreira, & Azevedo, 2004).
Synthesis of Cytotoxic Compounds
A study synthesized substituted ethyl 7-cyclopropyl-2-(2-aryloxo)-3-nitro-4-oxo-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylates, which showed cytotoxicity towards leukemia cells. This application is vital for cancer research and therapy (Al-Trawneh et al., 2021).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302-H315-H319-H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary statements include P261-P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do .
Future Directions
The synthesis of Ethyl 4-chlorothieno[2,3-B]pyridine-5-carboxylate and related compounds is a topic of ongoing research, particularly in the context of developing new bioactive agents . Future directions may include optimizing the synthesis process, exploring new reactions, and investigating potential applications in pharmaceuticals and agrochemicals .
properties
IUPAC Name |
ethyl 4-chlorothieno[2,3-b]pyridine-5-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClNO2S/c1-2-14-10(13)7-5-12-9-6(8(7)11)3-4-15-9/h3-5H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHNDXZGVWCFUED-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C2C(=C1Cl)C=CS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60495110 | |
Record name | Ethyl 4-chlorothieno[2,3-b]pyridine-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60495110 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-chlorothieno[2,3-B]pyridine-5-carboxylate | |
CAS RN |
59713-58-5 | |
Record name | Ethyl 4-chlorothieno[2,3-b]pyridine-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60495110 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.